Cas no 2060050-07-7 (3,3-dimethyl-7-oxaspiro5.6dodec-9-ene)

• Product Name: 3,3-dimethyl-7-oxaspiro5.6dodec-9-ene
• CAS No: 2060050-07-7
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• MDL: MFCD30488623
• CID: 5613646
• PubChem ID: 125452111
• Update Time: 2025-07-24

3,3-dimethyl-7-oxaspiro5.6dodec-9-ene Chemical and Physical Properties

Names and Identifiers

• 2060050-07-7
• EN300-330847
• 3,3-Dimethyl-7-oxaspiro[5.6]dodec-9-ene
• 7-Oxaspiro[5.6]dodec-9-ene, 3,3-dimethyl-
• 3,3-dimethyl-7-oxaspiro5.6dodec-9-ene

• MDL： MFCD30488623
• Inchi： 1S/C13H22O/c1-12(2)7-9-13(10-8-12)6-4-3-5-11-14-13/h3,5H,4,6-11H2,1-2H3
• InChI Key： FJJZFKXRIOBDHB-UHFFFAOYSA-N
• SMILES： O1CC=CCCC21CCC(C)(C)CC2

Computed Properties

• Exact Mass: 194.167065321g/mol
• Monoisotopic Mass: 194.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.94±0.1 g/cm3(Predicted)
• Boiling Point: 267.8±29.0 °C(Predicted)

Additional information on 3,3-dimethyl-7-oxaspiro5.6dodec-9-ene

Professional Introduction to Compound with CAS No. 2060050-07-7 and Product Name: 3,3-dimethyl-7-oxaspiro5.6dodec-9-ene

The compound identified by the CAS number 2060050-07-7 and the product name 3,3-dimethyl-7-oxaspiro5.6dodec-9-ene represents a fascinating molecule with significant potential in the field of chemical and pharmaceutical research. This spirocyclic ether, characterized by its unique structural framework, has garnered attention due to its distinctive chemical properties and promising applications in various scientific domains.

In recent years, the study of spirocyclic compounds has seen remarkable advancements, particularly in understanding their role as bioactive molecules. The structural motif of 3,3-dimethyl-7-oxaspiro5.6dodec-9-ene combines a spirocyclic core with an alkenyl group, making it an intriguing candidate for further exploration. The presence of the oxa-spiro bridge introduces rigidity to the molecule, which can influence its interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The spirocyclic structure is known to enhance binding affinity and selectivity, making it a valuable tool in medicinal chemistry. Recent studies have demonstrated that spirooxanes exhibit unique pharmacological properties, including anti-inflammatory and antimicrobial activities. The 3,3-dimethyl-7-oxaspiro5.6dodec-9-ene derivative could be a key player in developing novel therapeutic agents.

The synthesis of 3,3-dimethyl-7-oxaspiro5.6dodec-9-ene involves complex organic transformations that highlight the ingenuity of modern synthetic chemistry. The spirocyclization reaction is particularly challenging but offers a pathway to create highly functionalized molecules. Researchers have been exploring various catalytic systems to optimize this process, leading to more efficient and scalable methods.

From a computational chemistry perspective, the molecular modeling of 3,3-dimethyl-7-oxaspiro5.6dodec-9-ene has provided valuable insights into its electronic structure and reactivity. Advanced computational techniques have allowed scientists to predict how this compound might interact with biological receptors at the atomic level. This information is crucial for designing molecules with enhanced pharmacological efficacy.

The biological activity of 3,3-dimethyl-7-oxaspiro5.6dodec-9-ene has been preliminarily assessed through in vitro assays. Initial findings suggest that it exhibits moderate activity against certain bacterial strains, indicating its potential as an antimicrobial agent. Further research is needed to fully elucidate its mechanism of action and to explore its efficacy in more complex biological systems.

In conclusion, the compound with CAS No. 2060050-07-7 and the product name 3,3-dimethyl-7-oxaspiro5.6dodec-9-ene represents a significant advancement in the field of chemical biology. Its unique structural features and promising biological activities make it a valuable candidate for future drug development efforts. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in pharmaceutical innovation.